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Compound of Interest

Meclizine Dihydrochloride
Compound Name:
Monohydrate

Cat. No.: B021617

This document provides immediate and essential safety, handling, and disposal protocols for
Meclizine Dihydrochloride Monohydrate, designed for researchers, scientists, and drug
development professionals. The following procedural guidance is intended to ensure a safe
laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Meclizine Dihydrochloride Monohydrate is classified as harmful if swallowed and is
suspected of damaging fertility or the unborn child[1][2]. Therefore, adherence to strict safety
protocols and the use of appropriate personal protective equipment are mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Recommended Equipment  Standard/Specification

Safety glasses with side
OSHA 29 CFR 1910.133 or

Eye/Face Protection shields or tightly fitting safety
European Standard EN166.[5]

goggles.[3][4]

Chemical-resistant gloves

(Nitrile, PVC, neoprene, or o
EU Directive 89/686/EEC and

Skin Protection vinyl).[3] Lab coat or other
the standard EN 374.[4]

protective clothing to prevent

skin exposure.[5][6]

Generally not required under
normal use conditions with
adequate ventilation.[5] If dust
Respiratory Protection is generated, a NIOSH-
approved respirator with a

particle filter is recommended.

[5]16]

Safe Handling and Storage

Proper handling and storage are critical to minimize exposure risk and maintain the chemical's
integrity.

Operational Plan:

» Engineering Controls: Handle the compound in a well-ventilated area. The use of local
exhaust ventilation or a chemical fume hood is recommended to control airborne levels,
especially when working with powders|[6].

e Handling Practices:
o Avoid the formation of dust[5][6].
o Do not breathe dust[6].

o Avoid contact with eyes, skin, and clothing[3][5][6].
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o Wash hands thoroughly after handling][6].

o Do not eat, drink, or smoke in the handling area[6].

e Storage:

o Keep the container tightly closed in a dry and well-ventilated place[4][6].

o Some sources recommend storing in a freezer[5].

o Store away from incompatible materials, such as oxidizing agents[5][6].

Emergency Procedures and First Aid

In case of accidental exposure, immediate and appropriate first aid is crucial.

Table 2: First Aid Measures

Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.

Seek medical attention.[3][5]

Skin Contact

Wash off immediately with soap and plenty of
water for at least 15 minutes. Remove
contaminated clothing. If skin irritation persists,

call a physician.[3][5][6]

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o ) )
artificial respiration. Seek medical attention.[6]
[7]
Do not induce vomiting. Rinse mouth thoroughly
) with water. Never give anything by mouth to an
Ingestion

unconscious person. Call a physician or Poison
Control Center immediately.[3][4][6]
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Spill and Disposal Plan

Proper containment and disposal are necessary to prevent environmental contamination and
further exposure.

e Spill Response:

[¢]

Evacuate personnel from the area.

o

Ensure adequate ventilation.

o

Wear appropriate PPE as outlined in Table 1.

o

Sweep up the spilled solid material, avoiding dust generation, and shovel it into a suitable,
closed container for disposal[5].

e Disposal:

o Dispose of the waste material and container in accordance with all applicable local,
regional, national, and international regulations[6][7].

o Do not empty into drains or release into the environment[3][5].

o Contaminated PPE should be disposed of as hazardous waste[6].

Safe Handling Workflow

The following diagram illustrates the logical workflow for safely handling Meclizine
Dihydrochloride Monohydrate from receipt to disposal.
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Caption: Workflow for Safe Handling of Meclizine Dihydrochloride Monohydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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